Cas no 1849227-13-9 (3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid)

• Product Name: 3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid
• CAS No: 1849227-13-9
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD29041165
• CID: 4623720
• PubChem ID: 121552600
• Update Time: 2025-05-19

3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid
• 3-(2-methyltriazol-4-yl)propanoic acid
• Z2179938347

• MDL： MFCD29041165
• Inchi： 1S/C6H9N3O2/c1-9-7-4-5(8-9)2-3-6(10)11/h4H,2-3H2,1H3,(H,10,11)
• InChI Key： BAZKYDVZODLMSN-UHFFFAOYSA-N
• SMILES： OC(CCC1C=NN(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• XLogP3: 0
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid

3-(2-Methyl-2H-1,2,3-Triazol-4-Yl)Propanoic Acid: A Comprehensive Overview

The compound 3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid (CAS No. 1849227-13-9) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structure and versatile applications. In this article, we will delve into its properties, synthesis methods, applications, and recent advancements in research.

Chemical Structure and Properties

3-(2-Methyl-2H-1,2,3-triazol-4-yl)propanoic acid consists of a triazole ring substituted with a methyl group and a propanoic acid moiety. The triazole ring is a heterocyclic aromatic compound with two nitrogen atoms in the ring. This structure imparts unique electronic properties to the molecule, making it suitable for various chemical reactions. The propanoic acid group adds acidity and reactivity, enabling the molecule to participate in esterification and other carboxylic acid reactions.

Synthesis Methods

The synthesis of 3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid involves a combination of organic synthesis techniques. One common method involves the reaction of an alkyne with an azide in the presence of copper catalysts to form the triazole ring via the Huisgen cycloaddition reaction. The propanoic acid group can be introduced through subsequent oxidation or substitution reactions. Recent advancements have focused on optimizing these reactions to improve yield and purity.

Applications in Materials Science

Due to its unique structure, 3-(2-methyl-2H-1,2,3-triazol-4-yl)propanoic acid has found applications in materials science. It is used as a building block for constructing advanced materials such as polymers and coordination polymers. The triazole group serves as a coordinating unit, enabling the formation of metallopolymers with tailored properties. These materials exhibit potential in catalysis, sensing, and drug delivery systems.

Recent Research Developments

Recent studies have explored the use of 3-(2-methyl-2H-1,2,3-triazol-4-yL)propanoic acid in bio-related applications. Researchers have investigated its role as a ligand in metal complexes for enzyme mimics and drug delivery systems. Additionally, its ability to form self-assembled structures has been leveraged in creating nanostructured materials with applications in electronics and photonics.

Environmental Considerations

In line with growing environmental concerns, researchers are exploring sustainable synthesis methods for 3-(methyltriazole propanoic acid) (CAS No. 1849). Green chemistry approaches such as catalytic hydrogenation and microwave-assisted synthesis are being developed to minimize waste and reduce energy consumption during production.

Conclusion

3-(Methyltriazole propanoic acid) (CAS No. 1849) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure enables it to serve as a valuable building block in organic synthesis and materials science. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in both academic and industrial settings.